Cas no 9000-69-5 (Pectin)
Pectin Chemical and Physical Properties
Names and Identifiers
-
- Pectin
- Poly(1,4-alpha-D-galacturonide)
- Pectin from Citrus
- Pectin (Technical Grade)
- Pectin, from Apple
- Pectin, pract.
- DL-Arabinose
- 2,3,4,5-Tetrahydroxypentanal
- D-arabinose
- DL-Xylose
- NSC1941
- PYMYPHUHKUWMLA-UHFFFAOYSA-N
- Pectinose
- D-Ribose(mixture of isomers)
- Pectin sugar
- Xylo-Pfan
- methoxy pectin
- Citrus pectin
- Xylose, D-
- calcium pectinate
- Ribose, D-
- (+)-Xylose
- Lyxose, D-
- C5H10O5
- laevo-arabinose
- Methoxyl Pectin
- 1-Arabinose
- Pentose #
- AK164440
- ARABINOSE (L)
- AKOS016370670
- YA158357
- CHEBI:143528
- NSC26213
- NSC-224430
- 9000-69-5
- SY073917
- AKOS006227855
- DB-044879
- A825486
- DB-051824
- MFCD00151475
- AS-56403
- Aldopentoses
- EN300-81509
- HMS3651O12
- D10C5F52-39AD-444C-B154-00E9820D8754
- WLN: T6OTJ BQ CQ DQ EQ -L
- SY037132
- 2,3,4,5-tetrakis(oxidanyl)pentanal
- DB-040974
- 53106-52-8
- SY056700
- SCHEMBL10944
- STL509322
- 20235-19-2
- SY038268
- (+/-)-Xylos
- DA-76681
- 1949-78-6
- DB-053735
- 1114-34-7
- (+/-)-Arabinose; DL-Arabinose; dl-Arabinose
- SY052562
- Amidated pectin
- 147-81-9
- NSC224430
- 58-86-6
- L-(+)-Arabinose
- NSC122762
- dl-Lyxose
- MFCD00135866
- D-(+)-Xylose;(+)-Xylose;Wood sugar
- 41247-05-6
- 25990-60-7
-
- MDL: MFCD00081838
- Inchi: 1S/C5H10O5/c6-1-3(8)5(10)4(9)2-7/h1,3-5,7-10H,2H2
- InChI Key: PYMYPHUHKUWMLA-UHFFFAOYSA-N
- SMILES: O([H])C([H])(C([H])(C([H])=O)O[H])C([H])(C([H])([H])O[H])O[H]
Computed Properties
- Exact Mass: 291.03303
- Monoisotopic Mass: 291.03303
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 104
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.3
- Topological Polar Surface Area: 98
Experimental Properties
- Color/Form: White to yellowish brown powder, which forms a viscous body in 20 times water and is weakly acidic.
- Density: 1.508
- Melting Point: 6.1 deg C
- Boiling Point: 415.5°C at 760 mmHg
- Flash Point: 219.2°C
- Refractive Index: 1.543
- Solubility: H2O: soluble0.02g/10 mL, clear to hazy, colorless to very faintly yellow
- Water Partition Coefficient: It is soluble in water.
- PSA: 97.99000
- LogP: -2.73970
- Merck: 7063
Pectin Security Information
- Safety Instruction: S24/25
- RTECS:RX4280000
- TSCA:Yes
- Storage Condition:2-8°C
Pectin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | GP8471-100g |
Pectin |
9000-69-5 | ≥70% | 100g |
¥275元 | 2023-09-15 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | GP8471-25g |
Pectin |
9000-69-5 | ≥70% | 25g |
¥85元 | 2023-09-15 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | GP8551-100g |
Pectin |
9000-69-5 | ≥70% | 100g |
¥220元 | 2023-09-15 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | GP8551-25g |
Pectin |
9000-69-5 | ≥70% | 25g |
¥70元 | 2023-09-15 | |
| abcr | AB251595-1 kg |
Pectin from citrus; . |
9000-69-5 | 1 kg |
€144.60 | 2023-07-20 | ||
| abcr | AB251595-5 kg |
Pectin from citrus; . |
9000-69-5 | 5 kg |
€540.00 | 2023-07-20 | ||
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R018709-100g |
Pectin |
9000-69-5 | ≥74.0 %() | 100g |
¥136 | 2024-05-21 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R018709-500g |
Pectin |
9000-69-5 | ≥74.0 %() | 500g |
¥296 | 2024-05-21 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R018709-25g |
Pectin |
9000-69-5 | ≥74.0 %() | 25g |
¥51 | 2024-05-21 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R018709-2.5kg |
Pectin |
9000-69-5 | ≥74.0 %() | 2.5kg |
¥1099 | 2024-05-21 |
Pectin Suppliers
Pectin Related Literature
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1. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
Additional information on Pectin
Professional Introduction to Pectin (CAS No. 9000-69-5)
Pectin, a naturally occurring complex polysaccharide with the chemical identifier CAS No. 9000-69-5, is widely recognized for its significant role in the food industry and emerging applications in pharmaceuticals and cosmetics. This polysaccharide, primarily extracted from the cell walls of fruits, has garnered substantial attention due to its unique gelling, thickening, and stabilizing properties. The molecular structure of pectin, characterized by its homogalacturonan and rhamnogalacturonan units, contributes to its diverse functionalities and makes it a valuable component in various industrial applications.
The structural complexity of pectin has been a focal point in recent research, particularly in understanding its interaction with other biomolecules. Studies have demonstrated that pectin's ability to form gels is influenced by factors such as pH, temperature, and the presence of divalent cations like calcium. This property has been leveraged in the development of novel food products that require stable textures and extended shelf lives. Moreover, the recent exploration of pectin's role in modulating gut microbiota has opened up new avenues in functional food development and potential therapeutic applications.
In the realm of pharmaceuticals, pectin has shown promise as a carrier for drug delivery systems. Its biocompatibility and biodegradability make it an ideal candidate for oral and topical formulations. Recent advancements in nanotechnology have enabled the encapsulation of active pharmaceutical ingredients within pectin-based microspheres, enhancing drug bioavailability and targeted delivery. This innovation aligns with the growing demand for personalized medicine and efficient therapeutic interventions.
The cosmetic industry has also embraced pectin due to its hydrating and soothing properties. Formulations containing pectin are often used in skincare products to improve moisture retention and reduce irritation. Emerging research suggests that pectin may possess antioxidant properties, further enhancing its appeal in cosmetic applications. The extraction methods for pectin have been refined over the years to ensure higher purity and yield, meeting the increasing demand from both industrial and research sectors.
The environmental benefits of using pectin as a natural polymer cannot be overstated. As a renewable resource derived from agricultural waste, particularly apple pomace and citrus peels, pectin offers a sustainable alternative to synthetic thickeners and stabilizers. This aligns with global efforts to reduce reliance on petrochemical-based products and promote greener manufacturing processes. The versatility of pectin extends beyond its traditional uses; it is being explored as a potential biopolymer for packaging materials that are biodegradable and compostable.
Recent clinical trials have highlighted the potential of pectin in managing dietary fiber intake and improving digestive health. Its ability to form a gel-like matrix in the digestive tract aids in slowing down carbohydrate absorption, which can be beneficial for blood sugar control. Additionally, studies have indicated that pectin may help in reducing cholesterol levels by binding to bile acids in the gut. These findings position pectin as a valuable ingredient in functional foods aimed at promoting metabolic health.
The scientific community continues to unravel the multifaceted applications of pectin through interdisciplinary research. Collaborations between chemists, biochemists, food scientists, and pharmacologists are driving innovation in how pectin is utilized across different sectors. The development of novel derivatives through enzymatic modification or chemical synthesis is expanding its functional profile further. These advancements underscore the dynamic nature of research involving this versatile polysaccharide.
As consumer preferences shift towards natural and organic products, the demand for pectin is expected to rise significantly. Manufacturers are investing in sustainable extraction techniques that preserve the integrity of the polysaccharide while minimizing environmental impact. The integration of precision agriculture practices is also enhancing the quality and consistency of raw materials used for pectin production. Such efforts are crucial in meeting global market demands responsibly.
The future prospects of pectin are bright, with ongoing research focusing on optimizing its extraction processes and exploring new applications. The polysaccharide's adaptability makes it a cornerstone material in various industries; from enhancing food textures to delivering medications more effectively. As science continues to reveal new possibilities for this natural polymer, its role as an essential component across multiple sectors will only continue to grow.
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